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CAS No.: 14928-14-4
Cat. No.: B1217868
Get Quote
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This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper procedures for decontaminating spills involving
Silver-105 (1°5Ag). The information is presented in a question-and-answer format to directly
address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQS)

Q1: What are the primary radiological hazards associated with Silver-105?

Silver-105 is a radioactive isotope with a half-life of 41.29 days.[1][2] It decays by electron
capture to Palladium-105 (*°>Pd), emitting gamma radiation and X-rays.[1] The primary hazard
is external exposure to gamma radiation from a spill and potential internal exposure if the
radioactive material is ingested or inhaled.

Q2: What immediate actions should be taken in the event of a Silver-105 spill?

In the event of a Silver-105 spill, the immediate priority is to prevent the spread of
contamination and minimize personnel exposure. The following "S.W.I.M." protocol should be
initiated:
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paper slightly.

Stop the spread: Cover the spill with absorbent paper. For dry spills, dampen the absorbent

Warn others: Notify all personnel in the immediate vicinity of the spill.
Isolate the area: Cordon off the affected area to prevent unauthorized entry.

Minimize exposure: Evacuate all non-essential personnel from the area.

The Radiation Safety Officer (RSO) must be notified immediately.

Q3: What personal protective equipment (PPE) is required for cleaning up a Silver-105 spill?

Personnel involved in the decontamination of a Silver-105 spill should wear the following

minimum PPE:

Shoe covers

Disposable coveralls

Double pair of disposable gloves

Safety goggles or a face shield

A calibrated radiation survey meter

Q4: What are the permissible limits for surface contamination with Silver-105?

Specific surface contamination limits for Silver-105 are not explicitly defined in all regulations.

However, as a beta-gamma emitter, general limits for such radionuclides can be applied. The

U.S. Nuclear Regulatory Commission (NRC) provides guidelines for acceptable surface

contamination levels.

Average (dpm/100 Maximum (dpm/100 Removable

Level

cm?) cm?) (dpm/100 cm?)
Unrestricted Areas 5000 15000 1000
Restricted Areas 2000
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dpm = disintegrations per minute
Source: Adapted from Boston University Radiation Safety Manual and general NRC guidelines.
Q5: How should waste contaminated with Silver-105 be disposed of?

All materials used in the decontamination process, including absorbent paper, wipes, and
disposable PPE, must be treated as radioactive waste. These materials should be collected in
a designated radioactive waste container, clearly labeled with the radionuclide (Silver-105),
date, and activity level. Follow your institution's specific procedures for radioactive waste
disposal.[3][4][5][6][7]

Troubleshooting Guide

This guide addresses common issues that may arise during the decontamination of a Silver-
105 spill.

Problem 1: Standard decontamination with soap and water is not effective.

o Cause: Silver compounds can adhere strongly to surfaces, and metallic silver is not readily
soluble in water.

e Solution: Use a complexing agent to dissolve the silver. A solution of sodium thiosulfate is
effective in forming a soluble silver-thiosulfate complex, which can then be easily wiped
away.[8][9]

Problem 2: Contamination persists on stainless steel surfaces.
o Cause: Silver ions can bind to the surface of stainless steel.

o Solution: After initial decontamination with a complexing agent, a mild abrasive or a more
aggressive chelating agent may be necessary. Consult with your RSO before using abrasive
methods, as this can damage the surface and make future decontamination more difficult.

Problem 3: The radiation survey meter shows readings above background after
decontamination.
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o Cause: Residual contamination may be present in cracks, crevices, or porous materials. The
decontamination solution may not have had sufficient contact time.

e Solution: Repeat the decontamination procedure, ensuring that the decontaminating agent is
in contact with the surface for an adequate amount of time (e.g., 5-10 minutes). For hard-to-
reach areas, use swabs or small brushes soaked in the decontamination solution. If
contamination persists, the area may need to be shielded and left for radioactive decay, or
the contaminated material may need to be removed as waste.

Problem 4: A team member's skin becomes contaminated.
o Cause: Accidental contact with the spilled material.

o Solution: Immediately flush the affected area with lukewarm water and wash gently with mild
soap.[7] Do not use hot water as it can increase absorption through the skin. Do not abrade
the skin. Notify the RSO immediately for further assessment.

Experimental Protocols

Protocol 1: Preparation of 0.1 M Sodium Thiosulfate
Decontamination Solution

This protocol describes the preparation of a 0.1 M sodium thiosulfate solution, which can be
used as an effective decontamination agent for Silver-105 spills.

Materials:

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
» Deionized water

e Graduated cylinder

o Beaker

 Stir bar and stir plate

Procedure:
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» Weigh out 24.82 grams of sodium thiosulfate pentahydrate.

» Add the sodium thiosulfate to a 1-liter beaker.

o Add approximately 800 mL of deionized water to the beaker.

o Place the stir bar in the beaker and place it on a stir plate.

« Stir the solution until the sodium thiosulfate is completely dissolved.

o Transfer the solution to a 1-liter graduated cylinder and bring the final volume to 1 liter with
deionized water.

o Label the container clearly as "0.1 M Sodium Thiosulfate Decontamination Solution" with the
preparation date.

Protocol 2: Decontamination of a Non-Porous Surface
Contaminated with Silver-105

This protocol provides a step-by-step procedure for decontaminating a non-porous surface
(e.g., stainless steel, glass) after a Silver-105 spill.

Materials:

0.1 M Sodium Thiosulfate Decontamination Solution
o Absorbent paper or wipes

o Disposable gloves (double pair)

o Safety goggles

» Shoe covers

» Calibrated radiation survey meter

¢ Radioactive waste container
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Procedure:

« Initial Survey: Wearing appropriate PPE, use a survey meter to identify the boundaries of the
contaminated area.

e Containment: Cover the spill with absorbent paper to prevent further spread.

o First Pass (Absorption): Carefully remove the absorbent paper and place it in the radioactive
waste container.

o Decontamination:

[¢]

Saturate a clean wipe with the 0.1 M sodium thiosulfate solution.

[e]

Wipe the contaminated area from the outer edge towards the center.

o

Use a fresh, saturated wipe for each pass.

[¢]

Place all used wipes in the radioactive waste container.

o Dwell Time: For stubborn contamination, apply the sodium thiosulfate solution and allow it to
sit for 5-10 minutes.

e Rinsing: Wipe the area with a clean wipe dampened with deionized water to remove any
residual thiosulfate. Place the wipe in the radioactive waste container.

o Final Survey: Use the survey meter to check for any remaining contamination. The readings
should be at or near background levels. If contamination is still present, repeat steps 4-7.

o Waste Disposal: Seal the radioactive waste container and dispose of it according to your
institution's guidelines.

o Personnel Monitoring: After removing PPE, monitor hands and clothing for any
contamination.

Data Presentation
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The following table summarizes the expected effectiveness of common decontamination
agents for Silver-105 based on chemical principles. Note that specific decontamination factors
for Silver-105 are not readily available in the literature.

. o Expected ]
Decontaminatio  Principle of . Suitable
] Effectiveness Notes
n Agent Action . Surfaces
on Silver-105
Surfactant action Generally the
lifts and removes Non-porous first step for any
Soap and Water Low to Moderate
loose surfaces loose
contamination. contamination.
Forms a soluble Metals ) )
) ] ) ) Highly effective
0.1 M Sodium silver-thiosulfate ) (especially )
) High ) for silver
Thiosulfate complex stainless steel),
) compounds.
[AQ(S203)2]*~.[9] glass, plastics
] Typically contain Varies by Effectiveness
Commercial )
chelating agents, product; depends on the

Decontamination

Moderate to High

] surfactants, and generally non- specific
Solutions ) )
acids or bases. porous surfaces formulation.
Corrosive;

Dilute Nitric Acid

Dissolves

metallic silver

Acid-resistant

materials (e.g.,

should be used

with caution and

) High only when
(e.9.,1-2 M) and many silver glass, some
] necessary.
salts. plastics) ]
Neutralize waste
before disposal.
Visualizations

Below are diagrams illustrating key workflows and relationships relevant to Silver-105
decontamination.
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Caption: Immediate response workflow for a Silver-105 spill.
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Caption: Chemical logic for Silver-105 decontamination using thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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